N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide

• IUPAC Name: N'-(5-methyl-1,2-oxazol-3-yl)-N-[[4-(piperidin-1-ylmethyl)phenyl]methyl]oxamide
• InChI: InChI=1S/C19H24N4O3/c1-14-11-17(22-26-14)21-19(25)18(24)20-12-15-5-7-16(8-6-15)13-23-9-3-2-4-10-23/h5-8,11H,2-4,9-10,12-13H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key: DIQWZKJXPOMABH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC2=CC=C(C=C2)CN3CCCCC3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide, also known as MIBE, is a chemical compound that has been of great interest in scientific research due to its potential therapeutic applications. MIBE is a small molecule that has been shown to have a high affinity for the transcription factor HSF1, which is involved in the regulation of stress responses in cells.

Mechanism of Action

N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide has been shown to bind to the DNA-binding domain of HSF1, which leads to the activation of the HSF1 pathway. This activation leads to the upregulation of genes involved in the stress response, such as heat shock proteins. The upregulation of these genes can help to protect cells from stressors such as heat shock and oxidative stress.
Biochemical and Physiological Effects:
N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide has been shown to have a number of biochemical and physiological effects in cells. One of the most significant effects is the upregulation of heat shock proteins, which can help to protect cells from stressors such as heat shock and oxidative stress. N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide is that it is a small molecule that can easily penetrate cells and tissues. This makes it a useful tool for studying the role of HSF1 in the regulation of stress responses in cells. However, one limitation of N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide is that it can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide. One area of research could focus on the development of more selective compounds that target HSF1 specifically. Another area of research could focus on the therapeutic potential of N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide for the treatment of diseases such as cancer and neurodegenerative disorders. Additionally, research could focus on the role of N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide in the regulation of other cellular processes beyond the stress response.

Scientific Research Applications

N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the role of N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide in the regulation of stress responses in cells. It has been shown that N-(5-methylisoxazol-3-yl)-N'-[4-(piperidin-1-ylmethyl)benzyl]ethanediamide can activate the HSF1 pathway, which is involved in the regulation of stress responses in cells. This activation can lead to increased cell survival in response to stressors such as heat shock, oxidative stress, and DNA damage.